{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol

• IUPAC Name: [1-[(3R,4S)-4-methoxyoxolan-3-yl]triazol-4-yl]methanol
• InChI: InChI=1S/C8H13N3O3/c1-13-8-5-14-4-7(8)11-2-6(3-12)9-10-11/h2,7-8,12H,3-5H2,1H3/t7-,8-/m1/s1
• InChI Key: MYHLREPHKUKAPD-HTQZYQBOSA-N
• Canonical SMILES: COC1COCC1N2C=C(N=N2)CO
• Isomeric SMILES: CO[C@@H]1COC[C@H]1N2C=C(N=N2)CO
• Molecular Formula: C8H13N3O3
• Molecular Weight: 199.21 g/mol

Description

{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a triazole-based compound that is used in various applications, including drug discovery and development, chemical biology, and materials science. The compound has a wide range of potential applications, making it an essential tool for researchers in different fields.

Scientific Research Applications

Synthesis and Catalytic Applications

• The chemical "{1-[(3R,4S)-4-methoxyoxolan-3-yl]-1H-1,2,3-triazol-4-yl}methanol" is explored in various synthetic pathways and catalytic processes. For example, it has been used as a chiral auxiliary in the asymmetric synthesis of α-hydroxy esters through bidentate chelation-controlled alkylation, demonstrating its utility in producing chiral compounds with high selectivity (Jung, Ho, & Kim, 2000). Furthermore, its role in enhancing the catalytic efficiency of copper complexes in Huisgen 1,3-dipolar cycloadditions highlights its significance in facilitating click chemistry reactions, offering a path to synthesize triazolyl derivatives with lower catalyst loadings and at room temperature (Ozcubukcu, Ozkal, Jimeno, & Pericàs, 2009).

Molecular Structure and Interactions

• Investigations into the molecular structure and interactions of compounds related to "this compound" reveal detailed insights into their chemical behavior. Studies involving methanol as a probe molecule to understand the surface sites of metal oxide catalysts like ceria nanocrystals indicate the importance of such molecules in assessing the catalytic properties and mechanisms of surface reactions (Wu, Li, Mullins, & Overbury, 2012). Additionally, the structural analysis and theoretical studies provide a deeper understanding of the electronic and spatial characteristics, aiding in the design and synthesis of novel compounds with desired properties (Gumus, Kansız, Aydemir, Gorobets, & Dege, 2018).

Environmental and Biochemical Interactions

• The interaction of methanol and related compounds with environmental and biological systems has been a subject of research, offering insights into the mechanisms of methanol detoxification in organisms like Drosophila melanogaster. This research highlights the involvement of enzymes such as cytochrome P450 monooxygenases, catalases, and alcohol dehydrogenases in the metabolic pathways that mitigate methanol toxicity, demonstrating the relevance of studying chemical interactions within biological contexts (Wang, Hu, Meng, Muhammad, Chen, Li, & Li, 2013).